Cas no 21668-81-5 (3-(Carbamimidoylthio)-1-propanesulfonic Acid)

• Product Name: 3-(Carbamimidoylthio)-1-propanesulfonic Acid
• CAS No: 21668-81-5
• MF: C₄H₁₀N₂O₃S₂
• MW: 198.263798236847
• MDL: MFCD00085942
• CID: 51846
• PubChem ID: 89008
• Update Time: 2025-04-18

3-(Carbamimidoylthio)-1-propanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(amidinothio)-1-propanesulfonic acid
• UPS
• 3-S-Isothiuronium propane sulfonate
• 3-[(AMINO-IMINOMETHYL)-THIO]-1-PROPANESULFONIC ACID
• 3-S-Isothiuronium propyl sulfonate
• 3-[(aminoiminomethyl)thio]propanesulphonic acid
• UpsElectrolessPlating3-S-IsothiuroniumPropylsulfonate
• 3-(Carbamimidoylthio)-1-propanesulfonic Acid
• 3-[(aminoiminomethyl)thio]-1-Propanesulfonic acid
• 3-carbamimidoylsulfanylpropane-1-sulfonic acid
• 1-Propanesulfonic acid,3-((aminoiminomethyl)thio)
• 3-((Aminoiminomethyl)thio)propanesulphonic acid
• 3-[(aminoiminomethyl)thio]propanesulfonic acid
• 3-Carbamimidoylmercapto-propan-1-sulfonsaeure
• 3-carbamimidoylmercapto-propane-1-sulfonic acid
• 3-Isothiurenyl-propan-sulfonsaeure-(1)

• MDL： MFCD00085942
• Inchi： 1S/C4H10N2O3S2/c5-4(6)10-2-1-3-11(7,8)9/h1-3H2,(H3,5,6)(H,7,8,9)
• InChI Key： MQLJIOAPXLAGAP-UHFFFAOYSA-N
• SMILES： S(CCCSC(=N)N)(=O)(=O)O

Computed Properties

• Exact Mass: 198.01300
• Monoisotopic Mass: 198.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 138A^2

Experimental Properties

• Color/Form: solid
• Density: 1.61
• Melting Point: 257°C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.623
• Solubility: water: soluble25mg/mL, clear, colorless
• PSA: 137.92000
• LogP: 1.77180
• Solubility: Not determined

3-(Carbamimidoylthio)-1-propanesulfonic Acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-42-36/37/38
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R34
• Safety Term：26-36/37/39-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt